Cas no 436099-85-3 ((2-Methoxyphenyl)(piperazin-1-yl)methanone)

• Product Name: (2-Methoxyphenyl)(piperazin-1-yl)methanone
• CAS No: 436099-85-3
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• MDL: MFCD06800954
• CID: 333828
• PubChem ID: 45074774
• Update Time: 2025-05-21

(2-Methoxyphenyl)(piperazin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (2-Methoxyphenyl)(piperazin-1-yl)methanone
• (2-methoxyphenyl)-(2,3,5,6-tetrahydropyrazin-1-yl)methanone
• (2-METHOXY-PHENYL)-PIPERAZIN-1-YL-METHANONE
• (2-Methoxy-phenyl)-piperazin-1-yl-methanonetrifluoroacetate
• (2-methoxyphenyl)-piperazin-4-ium-1-ylmethanone
• (2-methoxyphenyl)-(1-piperazin-4-iumyl)methanone
• (2-methoxyphenyl)-piperazin-4-ium-1-yl-methanone
• 1-(2-METHOXYBENZOYL)PIPERAZINE
• CHEMBRDG-BB 4004080
• (2-Methoxyphenyl)(piperazin-1-yl)methanone 2,2,2-trifluoroacetate
• 1-(2-methoxybenzoyl)piperazine; trifluoroacetic acid
• MFCD06800954
• AKOS015852762
• SR-01000312821
• CTCZGYSJAXMWID-UHFFFAOYSA-N
• 1-(2-Methoxybenzoyl)piperazine TFA
• CS-0119960
• BS-37940
• SR-01000312821-1
• (2-Methoxy-phenyl)-piperazin-1-yl-methanone trifluoroacetate
• 1-(2-Methoxybenzoyl)piperazine trifluoroacetate
• 1-(2-Methoxybenzoyl)piperazine trifluoroacetate, AldrichCPR
• SCHEMBL15824184
• 436099-85-3

• MDL： MFCD06800954
• Inchi： 1S/C12H16N2O2/c1-16-11-5-3-2-4-10(11)12(15)14-8-6-13-7-9-14/h2-5,13H,6-9H2,1H3
• InChI Key： QCEOIWAYVGFLBM-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1OC)(N1CCNCC1)=O

Computed Properties

• Exact Mass: 220.12100
• Monoisotopic Mass: 220.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.2
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Boiling Point: 395.8ºC at 760mmHg
• Flash Point: 193.2ºC
• Refractive Index: 1.546
• PSA: 41.57000
• LogP: 1.00730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on (2-Methoxyphenyl)(piperazin-1-yl)methanone

Introduction to (2-Methoxyphenyl)(Piperazin-1-yl)Methanone (CAS No. 436099-85-3)

The compound (2-Methoxyphenyl)(Piperazin-1-yl)Methanone with CAS No. 436099-85-3 is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a 2-methoxyphenyl group with a piperazin-1-yl moiety, linked through a methanone functional group. The methanone group serves as a central connecting unit, facilitating the interaction between the two distinct aromatic systems.

Recent studies have highlighted the potential of (2-Methoxyphenyl)(Piperazin-1-yl)Methanone in various applications, particularly in drug discovery and development. The piperazine ring, a six-membered saturated heterocycle containing two nitrogen atoms, is known for its ability to form hydrogen bonds, making it a valuable component in medicinal chemistry. The 2-methoxyphenyl group, on the other hand, introduces electron-donating properties, which can influence the compound's reactivity and bioavailability.

One of the most promising areas of research involving this compound is its role as a potential lead molecule in the development of new pharmaceutical agents. Researchers have explored its ability to modulate key biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, studies have demonstrated that (2-Methoxyphenyl)(Piperazin-1-yl)Methanone exhibits moderate inhibitory activity against certain kinases, suggesting its potential utility in anticancer therapies.

In addition to its pharmacological applications, this compound has also been investigated for its chemical reactivity and synthetic versatility. The methanone group acts as an electrophilic site, enabling further functionalization through nucleophilic attacks or condensation reactions. This property makes it an attractive building block for constructing more complex molecular architectures.

From a synthetic perspective, the preparation of (2-Methoxyphenyl)(Piperazin-1-yl)Methanone involves a multi-step process that typically begins with the synthesis of the piperazine derivative. The introduction of the methanone group is often achieved through condensation reactions with appropriate carbonyl compounds. The presence of the methoxy group on the phenyl ring plays a crucial role in directing the regioselectivity of these reactions, ensuring high yields and purity.

The physical and chemical properties of this compound have also been extensively studied. Its solubility in various solvents, melting point, and stability under different conditions are critical parameters that influence its suitability for large-scale synthesis and formulation development. Recent advancements in analytical techniques, such as high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy, have provided deeper insights into its structural integrity and purity.

Looking ahead, the continued exploration of (2-Methoxyphenyl)(Piperazin-1-yl)Methanone is expected to yield further breakthroughs in both academic research and industrial applications. Its unique combination of structural features positions it as a valuable tool for advancing our understanding of molecular interactions and designing novel therapeutic agents.